N-(3-chlorophenyl)-2-((6-(4-chlorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)thio)acetamide

• IUPAC Name: N-(3-chlorophenyl)-2-[[6-(4-chlorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]sulfanyl]acetamide
• InChI: InChI=1S/C19H13Cl2N5OS/c20-13-6-4-12(5-7-13)16-8-9-17-23-24-19(26(17)25-16)28-11-18(27)22-15-3-1-2-14(21)10-15/h1-10H,11H2,(H,22,27)
• InChI Key: JWPQLNQEQJPAPV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)Cl)NC(=O)CSC2=NN=C3N2N=C(C=C3)C4=CC=C(C=C4)Cl
• Molecular Formula: C19H13Cl2N5OS
• Molecular Weight: 430.3 g/mol

Description

N-(3-chlorophenyl)-2-((6-(4-chlorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)thio)acetamide is a useful research compound. Its molecular formula is C19H13Cl2N5OS and its molecular weight is 430.31. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Assessment

The compound N-(3-chlorophenyl)-2-((6-(4-chlorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)thio)acetamide is part of a broader class of fused heterocyclic 1,2,4-triazoles, which have garnered attention due to their various interesting biological properties. Karpina et al. (2019) explored the synthesis of novel acetamides, including [1,2,4]triazolo[4,3-a]pyridine derivatives, highlighting their potential in biological applications. The study involved developing synthesis methods and conducting biological assessments of the synthesized compounds (Karpina et al., 2019).

Antimicrobial and Antiviral Activities

Compounds within the [1,2,4]triazolo[4,3-b]pyridazine class, similar to N-(3-chlorophenyl)-2-((6-(4-chlorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)thio)acetamide, have shown potential in antimicrobial and antiviral applications. Purohit et al. (2011) synthesized related compounds, assessing their antimicrobial activity and finding significant inhibition of bacterial and fungal growth compared to standard drugs (Purohit et al., 2011). Similarly, Shamroukh and Ali (2008) reported on derivatives of [1,2,4]triazolo[4,3-b]pyridazine that exhibited promising antiviral activity against hepatitis A virus (Shamroukh & Ali, 2008).

Anticancer Activity

The [1,2,4]triazolo[4,3-b]pyridazine derivatives, related to the compound , have also been evaluated for their anticancer properties. Kumar et al. (2019) synthesized N-aryl substituted phenyl acetamide analogs, testing them against the HCT 116 cancer cell line and finding several active compounds with significant inhibition activities (Kumar et al., 2019).

Synthesis and Structural Analysis

Research on the synthesis and structural analysis of compounds within this chemical class provides insights into their potential applications. Sallam et al. (2021) focused on the synthesis of a compound similar to N-(3-chlorophenyl)-2-((6-(4-chlorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)thio)acetamide, conducting comprehensive structural analyses using techniques like X-ray crystallography, providing valuable information for further medicinal chemistry applications (Sallam et al., 2021).